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Compound of Interest

Compound Name: Fmoc-Ala-OH-13C3

Cat. No.: B12060547 Get Quote

An In-depth Technical Guide to Fmoc-Ala-OH-13C3

Introduction
N-(9-Fluorenylmethoxycarbonyl)-L-alanine-13C3 (Fmoc-Ala-OH-13C3) is a stable isotope-

labeled derivative of the amino acid alanine.[1] The incorporation of three carbon-13 isotopes

into the alanine backbone makes it a valuable tool in various research and development

applications, particularly in proteomics, metabolic flux analysis, and as a tracer in drug

development.[1][2] Its primary application is as a building block in solid-phase peptide

synthesis (SPPS), where the Fmoc protecting group allows for controlled, sequential addition of

amino acids to a growing peptide chain.[3][4] This guide provides a comprehensive overview of

the chemical properties, experimental protocols, and key applications of Fmoc-Ala-OH-13C3.

Chemical and Physical Properties
The key chemical and physical properties of Fmoc-Ala-OH-13C3 are summarized in the table

below. This data is essential for its proper handling, storage, and use in experimental settings.
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Property Value

Molecular Formula C₁₅¹³C₃H₁₇NO₄[1]

Molecular Weight 314.31 g/mol [1][3][5]

CAS Number 765259-05-0[1]

Appearance White to off-white solid powder[1]

Purity Assay: ≥98.5% to 99% (CP)[1][3][5]

Isotopic Purity 99 atom % ¹³C[3][5]

Melting Point 147-153 °C[3][5]

Optical Activity [α]20/D -18°, c = 1 in DMF[3][5]

Solubility Soluble in DMSO and DMF.[6][7]

Storage Conditions

Powder: -20°C for 3 years; 4°C for 2 years. In

solvent: -80°C for 6 months; -20°C for 1 month.

[1]

Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS)
Fmoc-Ala-OH-13C3 is extensively used in Fmoc-based solid-phase peptide synthesis. The

following is a generalized protocol for the incorporation of Fmoc-Ala-OH-13C3 into a peptide

sequence on a solid support resin (e.g., 2-chlorotrityl chloride resin).[8]

Materials:

Fmoc-Ala-OH-13C3

2-chlorotrityl chloride (2-CTC) resin[8]

N,N'-Diisopropylcarbodiimide (DIC)

Ethyl cyanohydroxyiminoacetate (Oxyma Pure)
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N,N-Dimethylformamide (DMF)

Piperidine solution (20% in DMF)

Dichloromethane (DCM)[8]

N,N-Diisopropylethylamine (DIEA)[8]

Procedure:

Resin Swelling: Swell the 2-CTC resin in DMF for 30 minutes.

Fmoc-Ala-OH-13C3 Loading:

Dissolve Fmoc-Ala-OH-13C3 (2 eq) and DIEA (4 eq) in DCM.

Add the solution to the swollen resin and agitate for 2 hours.

Wash the resin with DMF and DCM and dry under vacuum.

Fmoc Deprotection:

Treat the resin with 20% piperidine in DMF for 5-10 minutes to remove the Fmoc group.

Wash the resin thoroughly with DMF.

Coupling of the Next Amino Acid:

In a separate vessel, pre-activate the next Fmoc-protected amino acid (3 eq) with DIC (3

eq) and Oxyma Pure (3 eq) in DMF for 15 minutes.

Add the activated amino acid solution to the resin and agitate for 1-2 hours.

Wash the resin with DMF.

Cycle Repetition: Repeat the deprotection and coupling steps for each subsequent amino

acid in the desired peptide sequence.
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Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the

resin and remove side-chain protecting groups using a cleavage cocktail (e.g., trifluoroacetic

acid-based).

NMR Spectroscopy
The ¹³C labeling of Fmoc-Ala-OH-13C3 makes it suitable for bio-NMR studies.[3][5] NMR can

be used to confirm the incorporation and study the structure and dynamics of the resulting

peptide.

Sample Preparation:

Synthesize the peptide containing the ¹³C₃-Alanine residue using the SPPS protocol.

Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Lyophilize the purified peptide to a powder.

Dissolve the peptide in a suitable NMR buffer (e.g., phosphate buffer in H₂O/D₂O).

Data Acquisition:

Acquire one-dimensional ¹³C and two-dimensional heteronuclear correlation spectra (e.g.,

¹H-¹³C HSQC) on a high-field NMR spectrometer. The ¹³C signals from the labeled alanine

will be significantly enhanced, aiding in resonance assignment and structural analysis.

Applications and Workflows
The unique properties of Fmoc-Ala-OH-13C3 lend it to several advanced applications in

scientific research.

Peptide Synthesis and Structural Biology
The primary application of Fmoc-Ala-OH-13C3 is in the synthesis of isotopically labeled

peptides.[3] These peptides are invaluable for NMR-based structural studies, allowing for the

unambiguous assignment of signals corresponding to the labeled alanine residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fmoc-Ala-OH-13C3 chemical properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12060547#fmoc-
ala-oh-13c3-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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